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Compound of Interest

Compound Name: 4-Nitropyridine N-oxide-d4

cat. No.: B147375

Technical Guide: 4-Nitropyridine N-oxide-d4

CAS Number: 119673-94-8

This technical guide provides an in-depth overview of 4-Nitropyridine N-oxide-d4, a
deuterated analogue of the versatile research compound 4-Nitropyridine N-oxide. This
document is intended for researchers, scientists, and professionals in the fields of drug
development and biochemical research. It covers the compound's properties, synthesis, and
key applications, with a focus on its roles as a quorum sensing and Na,K-ATPase inhibitor.

Compound Properties

4-Nitropyridine N-oxide-d4 is the isotopically labeled version of 4-Nitropyridine N-oxide,
where the four hydrogen atoms on the pyridine ring are replaced with deuterium. This labeling
is particularly useful for metabolic studies, pharmacokinetic analyses, and as an internal
standard in mass spectrometry-based assays.
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Property Value Citation(s)
CAS Number 119673-94-8 [1][2][3]
Molecular Formula CsDaN20s3 [1]
Molecular Weight 144.12 g/mol [1]

Light yellow to yellow

Appearance crystalline powder (for non- [4]
deuterated)
) ) 159-162 °C (for non-
Melting Point [5]
deuterated)
Storage Temperature 2-8°C [6]

Synthesis of 4-Nitropyridine N-oxide

The synthesis of 4-Nitropyridine N-oxide-d4 follows the same principles as its non-deuterated
counterpart, with the crucial difference of starting with a deuterated precursor. The general and
most common method is the nitration of pyridine-N-oxide using a mixture of fuming nitric acid
and concentrated sulfuric acid.

Synthesis Workflow
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1. Quench with ice
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3. Filter precipitate

ollowed by

Purification:
1. Dissolve in Acetone
2. Filter out insoluble salts
3. Evaporate solvent
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Product: 4-Nitropyridine N-oxide-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b147375?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/32954846/
https://pubmed.ncbi.nlm.nih.gov/32954846/
https://pubmed.ncbi.nlm.nih.gov/22606970/
https://pubmed.ncbi.nlm.nih.gov/22606970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC368434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC368434/
https://www.mdpi.com/1422-0067/14/8/16473
https://www.researchgate.net/publication/231231139_Polymorphism_of_Pyridine-N-oxide_and_Its_Deuterated_Analogues
https://www.researchgate.net/publication/267321322_Quorum_Quenching_on_Pseudomonas_Aeruginosa_Optimization_of_the_Dose_of_4-Nitropyridine-N-Oxide_for_the_Inhibition_of_Biofilms_Based_on_Stochastic_Kinetics
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-cas-number-lookup
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-cas-number-lookup
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-cas-number-lookup
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

